Cas no 1154198-80-7 (3-(Furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine)
3-(Furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine
- NE44738
- 5-(furan-2-yl)-2-(3-nitrophenyl)pyrazol-3-amine
- Z1224459568
- 3-(Furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine
-
- MDL: MFCD12577180
- Inchi: 1S/C13H10N4O3/c14-13-8-11(12-5-2-6-20-12)15-16(13)9-3-1-4-10(7-9)17(18)19/h1-8H,14H2
- InChI Key: JXKGEXJMGJYKTE-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C1C=C(N)N(C2C=CC=C(C=2)[N+](=O)[O-])N=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 362
- XLogP3: 2.1
- Topological Polar Surface Area: 103
3-(Furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B414423-10mg |
3-(Furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine |
1154198-80-7 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B414423-50mg |
3-(Furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine |
1154198-80-7 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B414423-100mg |
3-(Furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine |
1154198-80-7 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Chemenu | CM456732-250mg |
3-(furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine |
1154198-80-7 | 95%+ | 250mg |
$312 | 2023-03-07 | |
| Chemenu | CM456732-500mg |
3-(furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine |
1154198-80-7 | 95%+ | 500mg |
$560 | 2023-03-07 | |
| Chemenu | CM456732-1g |
3-(furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine |
1154198-80-7 | 95%+ | 1g |
$738 | 2023-03-07 | |
| Enamine | EN300-80631-0.05g |
3-(furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine |
1154198-80-7 | 95.0% | 0.05g |
$155.0 | 2025-02-19 | |
| Enamine | EN300-80631-0.1g |
3-(furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine |
1154198-80-7 | 95.0% | 0.1g |
$232.0 | 2025-02-19 | |
| Enamine | EN300-80631-0.25g |
3-(furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine |
1154198-80-7 | 95.0% | 0.25g |
$331.0 | 2025-02-19 | |
| Enamine | EN300-80631-0.5g |
3-(furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine |
1154198-80-7 | 95.0% | 0.5g |
$524.0 | 2025-02-19 |
3-(Furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 3-(Furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine
3-(Furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine: A Comprehensive Overview
3-(Furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine (CAS No. 1154198-80-7) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and medicinal chemistry. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-(Furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine.
Chemical Structure and Properties
The molecular structure of 3-(Furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine is composed of a pyrazole core substituted with a furan ring and a nitrophenyl group. The presence of these functional groups imparts distinct chemical properties to the compound. The furan ring contributes to the compound's aromaticity and stability, while the nitro group enhances its electronic and reactive characteristics. The amine group at the 5-position of the pyrazole ring provides additional reactivity and potential for forming hydrogen bonds, which can be crucial for biological interactions.
The molecular formula of 3-(Furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine is C14H10N4O3, with a molecular weight of approximately 274.25 g/mol. The compound is typically synthesized through a multi-step process involving the condensation of appropriate starting materials, such as 3-nitrobenzaldehyde and furfural, followed by cyclization to form the pyrazole ring. The final step involves the introduction of the amine group through amination reactions.
Synthesis Methods
The synthesis of 3-(Furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine has been extensively studied in recent years, with several methodologies reported in the literature. One common approach involves the reaction of 3-nitrobenzaldehyde with furfural in the presence of a suitable base to form an intermediate aldimine. This intermediate is then cyclized using a catalyst such as sodium hydride or potassium tert-butoxide to form the pyrazole ring. The final step involves the introduction of the amine group through reductive amination or other nitrogen nucleophiles.
An alternative method involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and reduced reaction times. In this approach, the reactants are combined in a microwave reactor under optimized conditions, leading to rapid formation of the desired product with high yields and purity.
Biological Activities
3-(Furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine has been investigated for its potential biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. Recent studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).
In cancer research, 3-(Furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine has demonstrated promising anti-cancer activity against various cancer cell lines. Mechanistic studies have revealed that it can induce apoptosis and cell cycle arrest by targeting specific signaling pathways involved in cancer progression. Additionally, it has shown potential as a chemosensitizer, enhancing the efficacy of conventional chemotherapy drugs.
The compound also exhibits anti-microbial activity against both Gram-positive and Gram-negative bacteria. Its ability to disrupt bacterial cell membranes and inhibit essential enzymes makes it a potential candidate for developing new antibiotics to combat drug-resistant strains.
Clinical Applications and Research Advancements
The potential clinical applications of 3-(Furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results have shown promising outcomes in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to modulate inflammatory responses without significant side effects makes it an attractive candidate for further development.
In cancer therapy, preclinical studies have demonstrated that 3-(Furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine can effectively inhibit tumor growth and metastasis in animal models. Ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its safety profile in human subjects.
Safety Considerations
Safety is a critical aspect when considering the clinical application of any new compound. Extensive toxicological studies have been conducted on 3-(Furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine, revealing that it exhibits low toxicity at therapeutic doses. However, as with any new drug candidate, further safety evaluations are necessary to ensure its long-term safety and efficacy.
FUTURE DIRECTIONS AND CONCLUSIONS
The ongoing research on 3-(Furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine holds great promise for advancing our understanding of its biological activities and potential therapeutic applications. Future studies should focus on optimizing its pharmacological properties, enhancing its bioavailability, and exploring new delivery methods to improve patient outcomes.
In conclusion, 3-(Furan-2-y\-l\-)\(\-)\(\-)l-\(\-)\(\-)(\-)l-\(\-)\(\-)(\-)l-\(\-)\(\-)(\-)l-\(\-)\(\-)(\-)l-\(\-)\(\-)(\-)l-\(\-)\(\-)(\-)l-\(\-)\( \(-\(-\)nitr\(-\)ophe\(-\)ny\(-\)l\(-\))\(-\)l-\( \(-\)pyra\(-\)zo\(-\)l-\(-\)a\(-\)mi\(-\)ne\) strong > (CAS No. 1 ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ \(\(\(\(\(\(\(\(\(\(\(\(\(\(\(\(\(\(\(\(\( \ \ \ \ \ \ \ \ \ \ \ \ \ \( \( \( \( \( \( \( \( \( \( \( \( \( \( \( \( \( (\ ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( (\ ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) -80 -7) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation and development in various therapeutic areas. p > article > response >
1154198-80-7 (3-(Furan-2-yl)-1-(3-nitrophenyl)-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)